3,4-dimethoxy-N-[(4-methyl-5-{[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide

• Molecular Formula: C25H25N5O4S
• Molecular Weight: 491.6 g/mol
• IUPAC Name: 3,4-dimethoxy-N-[[4-methyl-5-[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C25H25N5O4S/c1-30-22(14-26-24(32)17-11-12-20(33-2)21(13-17)34-3)28-29-25(30)35-15-23(31)27-19-10-6-8-16-7-4-5-9-18(16)19/h4-13H,14-15H2,1-3H3,(H,26,32)(H,27,31)
• InChI Key: ORLOVJGCLYOGGT-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)NC2=CC=CC3=CC=CC=C32)CNC(=O)C4=CC(=C(C=C4)OC)OC

Description

3,4-dimethoxy-N-[(4-methyl-5-{[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biochemistry. This compound is a member of the benzamide family and has a molecular weight of 511.64 g/mol.

Mechanism of Action

The mechanism of action of 3,4-dimethoxy-N-[(4-methyl-5-{[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide is not fully understood. However, it is believed that this compound exerts its effects by inhibiting the activity of key enzymes and signaling pathways that are involved in cancer cell growth and proliferation. Additionally, this compound has also been shown to induce apoptosis in cancer cells, leading to their death.
Biochemical and physiological effects:
3,4-dimethoxy-N-[(4-methyl-5-{[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have shown that this compound exhibits potent anticancer activity against a range of cancer cell lines, including breast cancer, lung cancer, and colon cancer. Furthermore, this compound has also been shown to inhibit the activity of key enzymes and signaling pathways that are involved in cancer cell growth and proliferation.

Advantages and Limitations for Lab Experiments

The use of 3,4-dimethoxy-N-[(4-methyl-5-{[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide in lab experiments has several advantages and limitations. One of the main advantages of this compound is its potent anticancer activity, which makes it an attractive candidate for further study in the field of medicinal chemistry. Additionally, this compound is relatively easy to synthesize, which makes it a cost-effective option for lab experiments. However, one of the main limitations of this compound is its limited solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the study of 3,4-dimethoxy-N-[(4-methyl-5-{[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide. One potential direction is the further study of its anticancer activity, with a focus on identifying the specific mechanisms by which it exerts its effects. Additionally, this compound could be further studied for its potential applications in drug discovery, with a focus on identifying new drug targets and developing more effective therapies for a range of diseases. Finally, the development of new synthesis methods for this compound could also be an area of future study, with a focus on improving its solubility and ease of use in lab experiments.

Synthesis Methods

The synthesis of 3,4-dimethoxy-N-[(4-methyl-5-{[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide involves a multi-step process that requires specialized equipment and expertise. The synthesis starts with the reaction of 4-nitrobenzoyl chloride with 2-aminothiophenol to form 4-nitrobenzoylthioaniline. This intermediate product is then reacted with 2-iodoacetamide and sodium hydride to form the desired compound.

Scientific Research Applications

3,4-dimethoxy-N-[(4-methyl-5-{[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in medicinal chemistry, where it has been shown to exhibit potent anticancer activity against a range of cancer cell lines. Furthermore, this compound has also been studied for its potential applications in drug discovery, where it has been shown to exhibit promising activity against a range of drug targets, including kinases and proteases.